
Comprehensive Technical Safety Guide: 2-Azido-
N-ethylacetamide

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 2-azido-N-ethylacetamide

CAS No.: 1247228-56-3

Cat. No.: B1465750 Get Quote

Document Control:

Version: 1.0 (Research Grade)

Applicability: Research & Development (R&D), Medicinal Chemistry, Chemical Biology

Status:HIGH ENERGY COMPOUND – RESTRICTED HANDLING

Part 1: Chemical Identity & Physiochemical Profile
Senior Scientist Note:Unlike commodity chemicals, 2-azido-N-ethylacetamide is often

synthesized in-situ or on small scales for "Click Chemistry" (CuAAC) or PROTAC linker design.

Standard databases often lack specific experimental data for this derivative. The values below

combine available experimental data with structural-analog predictions (SAR) essential for

safety planning.
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Parameter Specification / Value

Chemical Name 2-Azido-N-ethylacetamide

CAS Number
1247228-56-3 (Note: CAS may vary by

solvate/salt form; verify by structure)

Structure

Molecular Formula

Molecular Weight 144.13 g/mol

Physical State
Colorless to pale yellow liquid (Predicted) or

low-melting solid.

Boiling Point >100°C (Decomposes). DO NOT DISTILL.

Solubility
Soluble in DCM, DMSO, DMF, Methanol.

Sparingly soluble in water.

Energetic Class
High Energy / Potentially Explosive (See

Section 2)

Part 2: Hazard Identification & Mechanistic Analysis
The "Rule of Carbon" Analysis (Critical Safety Metric)
As a researcher, you must validate the stability of organic azides using the Carbon/Nitrogen

(C/N) Ratio. This is the primary determinant of shock/thermal sensitivity.

The Equation:

Where

is the number of atoms.[1]

Analysis for 2-azido-N-ethylacetamide (

):
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(3 in azide + 1 in amide)

Calculation:

Conclusion: The ratio is 1.25, which is significantly below the safety threshold of 3.0.

Implication: This molecule is thermodynamically unstable. It possesses high potential for

explosive decomposition if isolated in pure form, heated, or subjected to mechanical shock.

[2]

Operational Directive:DO NOT ISOLATE in quantities >500 mg. Store and handle primarily in

solution (e.g., dilute in DCM or DMF).

GHS Classification (Derived)
Physical: Explosive; mass explosion hazard (if isolated).

Health (Acute): Acute Toxicity, Oral (Category 3); Acute Toxicity, Dermal (Category 3).

Mechanism:[3][4] The azide anion (

) inhibits Cytochrome c Oxidase (Complex IV), causing cytotoxic hypoxia similar to
cyanide.

Health (Chronic): Target organ toxicity (Cardiovascular/CNS).[4]

Part 3: Safe Handling Workflow & Engineering
Controls
Core Directive: Treat this compound as a "Energetic Material." All manipulations must occur

behind a blast shield.[4]

Workflow Diagram
The following logic flow dictates the safe lifecycle of the compound in your lab.
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Figure 1: Safe handling lifecycle emphasizing the prohibition of distillation and the requirement

for chemical quenching.

Specific Protocols
A. Storage

State: Store as a solution (0.5M - 1.0M) in a non-halogenated solvent if possible (though

DCM is common, it can form diazidomethane with sodium azide; for this alkyl azide, DCM is

acceptable but DMSO is safer for stability).

Container: Amber glass or HDPE. NO METAL CONTAINERS.

Environment: -20°C freezer, spark-proof.

B. Weighing & Transfer
Tools: Use Teflon or ceramic spatulas only.

Reasoning: Metal spatulas (especially Iron, Copper) can react with trace free hydrazoic

acid or the azide itself to form heavy metal azides (

,

), which are primary explosives sensitive to feather-touch friction.

PPE: Nitrile gloves (double gloved) or Butyl rubber. Standard lab coat + Blast Shield.

C. Reaction Parameters
Temperature: Maintain reaction temperature < 80°C.

Concentration: Keep reaction concentration < 0.5 M to prevent thermal runaway.
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Atmosphere: Inert gas (Argon/Nitrogen) is required to prevent moisture ingress (hydrolysis

risk).

Part 4: Emergency Response
Fire

Media: Dry chemical,

, or sand. Do NOT use water if the neat compound is present (hydrolysis risk).

Behavior: Azides decompose releasing

gas rapidly.[4] In a fire, this expansion causes over-pressurization and explosion.

Spill Cleanup (Small Scale < 5mL)
Evacuate the immediate area.

Don PPE: Face shield, double gloves.

Absorb: Use a non-metal scoop and inert absorbent (Vermiculite).

Neutralize: Gently apply a 10% solution of Sodium Nitrite (

) acidified with dilute sulfuric acid (See Section 5). Warning: This releases NO gas; perform
in fume hood.

Part 5: Disposal & Neutralization (The "Kill" Step)
CRITICAL PROHIBITION: Never pour azide solutions down the sink. Reaction with copper/lead

piping creates a permanent explosion hazard in the building's plumbing.

Chemical Neutralization Protocol
The safest method to destroy the azide functionality is reduction to the amine (Staudinger

Reduction) or oxidative destruction.

Method A: Phosphine Reduction (Recommended for Organic Azides) This converts the

explosive azide to a stable amine.
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Dissolve: Dilute the waste azide in THF or Dioxane.

Add Reagent: Add 1.5 equivalents of Triphenylphosphine (

).

Incubate: Stir at room temperature for 2-4 hours. Nitrogen gas (

) will evolve (bubbling).

Hydrolyze: Add a small amount of water to complete the hydrolysis of the aza-ylide

intermediate.

Result: The mixture now contains the corresponding amine and triphenylphosphine oxide,

which are non-explosive and can be disposed of via standard organic waste streams.

Method B: Nitrite Destruction (For Aqueous Waste) Note: This generates toxic gases (

and potentially

).[4] Use extreme caution.

In a fume hood, place the aqueous azide waste in a beaker.

Add 20% Sodium Nitrite (

) solution (excess).[4]

Slowly add 20% Sulfuric Acid (

).[4]

Test with starch-iodide paper (turns blue if nitrite is present/reaction complete).[4]

Neutralization Mechanism Diagram
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Figure 2: Staudinger Reduction mechanism for safe chemical neutralization of the azide group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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